N-(2-(N-Formyl-N-(3-(4-chlorophenyl)-2-propenyl)amino)ethyl)-5-isoquinolinesulfonamide
N-(2-(N-Formyl-N-(3-(4-chlorophenyl)-2-propenyl)amino)ethyl)-5-isoquinolinesulfonamide
Brand Name:
Vulcanchem
CAS No.:
130964-32-8
VCID:
VC0153891
InChI:
InChI=1S/C21H20ClN3O3S/c22-19-8-6-17(7-9-19)3-2-13-25(16-26)14-12-24-29(27,28)21-5-1-4-18-15-23-11-10-20(18)21/h1-11,15-16,24H,12-14H2/b3-2+
SMILES:
C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)NCCN(CC=CC3=CC=C(C=C3)Cl)C=O
Molecular Formula:
C21H20ClN3O3S
Molecular Weight:
429.9 g/mol
N-(2-(N-Formyl-N-(3-(4-chlorophenyl)-2-propenyl)amino)ethyl)-5-isoquinolinesulfonamide
CAS No.: 130964-32-8
Main Products
VCID: VC0153891
Molecular Formula: C21H20ClN3O3S
Molecular Weight: 429.9 g/mol
CAS No. | 130964-32-8 |
---|---|
Product Name | N-(2-(N-Formyl-N-(3-(4-chlorophenyl)-2-propenyl)amino)ethyl)-5-isoquinolinesulfonamide |
Molecular Formula | C21H20ClN3O3S |
Molecular Weight | 429.9 g/mol |
IUPAC Name | N-[(E)-3-(4-chlorophenyl)prop-2-enyl]-N-[2-(isoquinolin-5-ylsulfonylamino)ethyl]formamide |
Standard InChI | InChI=1S/C21H20ClN3O3S/c22-19-8-6-17(7-9-19)3-2-13-25(16-26)14-12-24-29(27,28)21-5-1-4-18-15-23-11-10-20(18)21/h1-11,15-16,24H,12-14H2/b3-2+ |
Standard InChIKey | UXMQQCQDDWAVEB-UHFFFAOYSA-N |
Isomeric SMILES | C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)NCCN(C/C=C/C3=CC=C(C=C3)Cl)C=O |
SMILES | C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)NCCN(CC=CC3=CC=C(C=C3)Cl)C=O |
Canonical SMILES | C1=CC2=C(C=CN=C2)C(=C1)S(=O)(=O)NCCN(CC=CC3=CC=C(C=C3)Cl)C=O |
Synonyms | H 85 H-85 N-(2-(N-formyl-N-(3-(4-chlorophenyl)-2-propenyl)amino)ethyl)-5-isoquinolinesulfonamide |
PubChem Compound | 6439306 |
Last Modified | Nov 11 2021 |
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